Quantifying anthocyanins in purple-fleshed sweet potato or red cabbage using cyanidin-3-glucoside (C3G) as a surrogate introduces systematic error due to different molar absorptivity. This authentic Cy3S5G reference material (HPLC ≥95%) provides the required primary standard for accurate LC-MS/MS and UV-Vis QC workflows.
- **Analytical Accuracy:** Eliminates quantification bias from C3G-equivalent calculations.
- **Application:** For food matrix standardization, genotype screening, and enzyme inhibition assays (SARS-CoV-2 3CLpro).
- **Supply:** Packaged for research use; stable under recommended storage.
Molecular FormulaC33H41O21+
Molecular Weight773.7 g/mol
CAS No.47888-56-2
Cat. No.B15587239
⚠ Attention: For research use only. Not for human or veterinary use.
Cyanidin 3-Sophoroside-5-Glucoside: Structure and Occurrence
Cyanidin 3-sophoroside-5-glucoside is a complex anthocyanin, a subclass of flavonoids, consisting of a cyanidin aglycone core with sophoroside and glucoside sugar moieties attached at the 3- and 5-positions, respectively [1][2]. Its molecular formula is C33H41O21+, with a molecular weight of 773.7 g/mol, and it possesses a topological polar surface area (TPSA) of 340.00 Ų [3][4]. This compound is a predominant pigment in purple-fleshed sweet potato (Ipomoea batatas) and is also found in various brassicas and flowers [5]. It is primarily used as an analytical standard and in research focused on natural product chemistry and antioxidant activity, with no approved human therapeutic applications .
1Natural product analytical standard for anthocyanin quantification in plant extract matrices
2Tri-glycosylated reference material with sophoroside-5-glucoside substitution pattern
3Structurally distinct from monoglucosylated anthocyanin standards; supports matrix-specific method calibration
[1] PubChem. (2025). Compound Summary: Cyanidin 3-sophoroside-5-glucoside. National Center for Biotechnology Information. View Source
Cyanidin 3-Sophoroside-5-Glucoside vs. Simpler Anthocyanins
Despite belonging to the same anthocyanin class, substituting Cyanidin 3-sophoroside-5-glucoside with a simpler analog like cyanidin-3-glucoside (Cy-3-glu) or a structurally similar compound like peonidin 3-sophoroside-5-glucoside is not scientifically justified due to fundamental differences in glycosylation pattern, which directly impact solubility, colorimetric properties, and the potential for further functionalization. While Cy-3-glu and cyanidin-3-sophoroside (Cy-3-soph) share a common cyanidin backbone, the specific 3-sophoroside-5-glucoside substitution in the target compound introduces distinct physicochemical characteristics [1][2]. Furthermore, the presence of multiple glycosylation sites creates a unique scaffold that is preferentially acylated in planta, yielding a distinct set of acylated derivatives that differ significantly from those of non- or mono-glucosylated analogs, thereby altering stability and bioactivity profiles [3][4]. Therefore, for applications requiring specific analytical targets, accurate quantification of natural products, or studies on the impact of differential glycosylation on anthocyanin behavior, using an alternative compound will lead to erroneous data and misinterpretation of experimental results.
Target: Cy3S5GSubstitute: C3G
Molar absorptivityCharacterized ε; pH-dependent behavior with reported values distinct from C3GDifferent molar absorptivity; using C3G as surrogate introduces systematic quantification bias
Copigmentation thermodynamicsWeaker intermolecular copigmentation due to sophorosyl substitution at the 3-positionMore favorable copigmentation thermodynamics; formulation behavior may not transfer
Matrix dominancePredominant anthocyanin species in purple sweet potato and red cabbage matricesNot the dominant species in these matrices; extract standardization against C3G misrepresents content
[1] Sun, J., Cao, X., Bai, W., Liao, X., & Hu, X. (2008). Isolation, identification, and color characterization of cyanidin-3-glucoside and cyanidin-3-sophoroside from red raspberry. European Food Research and Technology, 226, 395-403. View Source
[2] Wu, X., & Prior, R. L. (2005). Systematic identification and characterization of anthocyanins by HPLC-ESI-MS/MS in common foods in the United States: Fruits and berries. Journal of Agricultural and Food Chemistry, 53(7), 2589-2599. View Source
[3] Saito, N., Tatsuzawa, F., Yoda, K., Yokoi, M., Kasahara, K., Iida, S., Shigihara, A., & Honda, T. (1995). Acylated cyanidin glycosides in the violet-blue flowers of Ipomoea purpurea. Phytochemistry, 40(4), 1283-1289. View Source
[4] Terahara, N., Callebaut, A., Ohba, R., Nagata, T., Ohnishi-Kameyama, M., & Suzuki, M. (2001). Acylated anthocyanidin 3-sophoroside-5-glucosides from Ajuga reptans flowers and the corresponding cell cultures. Phytochemistry, 58(3), 493-500. View Source
The crude extract from Ajuga reptans flower cell cultures, which contains acylated derivatives of cyanidin 3-sophoroside-5-glucoside as its major component, exhibited significantly greater stability in neutral aqueous solution than the simple monoglucoside cyanidin 3-glucoside [1]. This demonstrates that the 3-sophoroside-5-glucoside scaffold confers superior resistance to hydration and subsequent degradation under neutral pH conditions, a common environment in many biological and food systems [1].
SARS-CoV-2 Mpro dockingHead-to-head
Cy3S5G: -10.9 kcal/mol vs. remdesivir: -8.0 kcal/mol; 36% difference in predicted binding affinity
Supports in silico antiviral screening context
In silico docking; requires in vitro enzyme inhibition validation
Anthocyanin ChemistryFood ScienceStability
Evidence Dimension
Stability in neutral aqueous solution
Target Compound Data
Acylated cyanidin 3-sophoroside-5-glucosides (from A. reptans cell cultures) were more stable.
Comparator Or Baseline
Cyanidin 3-glucoside
Quantified Difference
Significantly more stable (qualitative assessment)
Conditions
Neutral aqueous solution
Why This Matters
This stability advantage is crucial for applications in food colorants, nutraceuticals, or any system where a longer shelf-life and maintained color intensity under neutral pH are required.
Anthocyanin ChemistryFood ScienceStability
[1] Terahara, N., Callebaut, A., Ohba, R., Nagata, T., Ohnishi-Kameyama, M., & Suzuki, M. (2001). Acylated anthocyanidin 3-sophoroside-5-glucosides from Ajuga reptans flowers and the corresponding cell cultures. Phytochemistry, 58(3), 493-500. View Source
Thermal Stability of Cy3S5G-Rich Extracts vs. Common Sources
In a study by Terahara et al. (2001), the major anthocyanin from A. reptans flower cell cultures, identified as cyanidin 3-(di-p-coumaroyl)sophoroside-5-malonylglucoside, was more efficient at preventing lipid peroxidation than the simple monoglucoside cyanidin 3-glucoside [1]. While this is an acylated derivative of the core structure, it strongly suggests that the 3-sophoroside-5-glucoside framework, which facilitates multiple acylations, is a key determinant for enhanced bioactivity compared to the monoglucoside [1].
Thermal stability rankingClass-level
Red cabbage > blackcurrant > grape skin > elderberry; ranking preserved in soft drink model at pH 3.0
Supports thermal-stability screening context
Class-level inference; extract data, not purified Cy3S5G alone
Antioxidant ActivityLipid PeroxidationBioactivity
Evidence Dimension
Efficiency in preventing peroxidation
Target Compound Data
Cyanidin 3-(di-p-coumaroyl)sophoroside-5-malonylglucoside prevented peroxidation more efficiently.
Comparator Or Baseline
Cyanidin 3-glucoside
Quantified Difference
More efficient prevention (qualitative assessment)
Conditions
In vitro assay
Why This Matters
This indicates a potentially greater capacity for protecting against oxidative stress-related damage, which is a key factor for research into the health benefits of anthocyanins and the development of functional food ingredients.
Antioxidant ActivityLipid PeroxidationBioactivity
[1] Terahara, N., Callebaut, A., Ohba, R., Nagata, T., Ohnishi-Kameyama, M., & Suzuki, M. (2001). Acylated anthocyanidin 3-sophoroside-5-glucosides from Ajuga reptans flowers and the corresponding cell cultures. Phytochemistry, 58(3), 493-500. View Source
Molar Absorptivity: Cy-3-Soph vs. Cy-3-Glu
A direct comparison of cyanidin-3-glucoside (Cy-3-glu) and cyanidin-3-sophoroside (Cy-3-soph) revealed that the molar absorptivity of Cy-3-soph was lower than that of Cy-3-glu as pH increased, except at pH 4.6 and 5.7 [1]. This indicates that the sophorosyl substitution at the 3-position, a key feature also present in cyanidin 3-sophoroside-5-glucoside, results in a different spectral profile and lower absorptivity compared to the monoglucoside form [1].
Molar absorptivityCross-study
Cy-3-soph: ε = 30,900 L·mol⁻¹·cm⁻¹; lower than Cy-3-glu at most pH values
Lower for Cy-3-soph as pH increased (except pH 4.6 & 5.7)
Conditions
UV-vis spectroscopy in buffer solutions (pH 1.0 to 7.6)
Why This Matters
This difference is critical for accurate quantification and for applications where precise colorimetric properties are essential, as the presence of the sophoroside group alters the fundamental light-absorbing characteristics of the chromophore.
Analytical ChemistryColorimetrySpectroscopy
[1] Sun, J., Cao, X., Bai, W., Liao, X., & Hu, X. (2008). Isolation, identification, and color characterization of cyanidin-3-glucoside and cyanidin-3-sophoroside from red raspberry. European Food Research and Technology, 226, 395-403. View Source
Copigmentation Thermodynamics: Cy-3-Soph vs. Cy-3-Glu
A validated HPLC method for anthocyanin separation demonstrates a distinct elution order, with 3-sophoroside-5-glucoside eluting earlier than other common anthocyanins such as 3-rutinoside-5-glucoside, 3,5-diglucoside, and 3-glucoside [1]. In a specific analysis of purple sweet potato extracts, cyanidin-3-sophoroside-5-glucoside exhibited a retention time (RT) of 9.016 minutes with a relative content of 4.41%, whereas peonidin-3-sophoroside-5-glucoside, a closely related analog differing by a single methyl group on the B-ring, had a significantly different RT of 14.874 minutes [2].
Copigmentation thermodynamicsHead-to-head
Cy-3-glu: more favorable ΔG⁰, ΔH⁰, ΔS⁰; Cy-3-soph: consistently weaker copigmentation at equivalent pH
Direct comparison; max effect at pH ~4, 1:100 molar ratio with ferulic acid
Analytical ChemistryChromatographyQuality Control
Evidence Dimension
Chromatographic retention time (RT)
Target Compound Data
9.016 min (cyanidin-3-sophoroside-5-glucoside) [2]
Comparator Or Baseline
14.874 min (peonidin-3-sophoroside-5-glucoside) [2]
Quantified Difference
Target compound elutes ~5.86 min earlier than the peonidin analog
Conditions
LC-MS/MS analysis of purple sweet potato (PSP) anthocyanins
Why This Matters
This distinct retention time provides a reliable and quantifiable marker for the unambiguous identification and differentiation of cyanidin 3-sophoroside-5-glucoside from its peonidin analog in complex natural product extracts, which is essential for accurate quality control, purity assessment, and comparative metabolomic studies.
Analytical ChemistryChromatographyQuality Control
[1] Strack, D., & Wray, V. (1980). High Performance Liquid Chromatographic Identification of Anthocyanins. Zeitschrift für Naturforschung C, 35(7-8), 504-509. View Source
[2] Park, S. Y., Lee, S. Y., Yang, J. W., Lee, J. S., Oh, S. D., Oh, S. W., ... & Yeo, Y. S. (2018). Comparative analysis of phytochemicals and polar metabolites from colored sweet potato (Ipomoea batatas L.) tubers. Scientific Reports, 8(1), 1-11. View Source
Acylated Cy3S5G Stability and Anti-Peroxidation vs. C3G
Analysis by LC-MS/MS reveals a distinctive fragmentation pattern for cyanidin-3-sophoroside-5-glucoside. Its precursor ion ([M]+) at m/z 773 produces key product ions at m/z 611, 449, and the aglycone fragment at 287 [1][2]. In contrast, its peonidin analog (peonidin-3-sophoroside-5-glucoside) has a precursor ion at m/z 787 and produces fragments at m/z 625, 463, and the peonidin aglycone at 301 [1][2]. The difference in the aglycone fragment (m/z 287 for cyanidin vs. m/z 301 for peonidin) is a definitive marker for distinguishing these two otherwise structurally similar compounds.
Acylated Cy3S5G stabilityCross-study
Acylated Cy3S5G derivative: reported higher stability and anti-peroxidation efficiency than C3G in neutral aqueous solution
Supports neutral-pH stability screening context
Cross-study; acylated derivative context, not native Cy3S5G
Mass SpectrometryMetabolomicsStructural Elucidation
Difference in aglycone fragment mass: 14 Da (cyanidin vs. peonidin)
Conditions
LC-MS/MS analysis using positive ion mode
Why This Matters
This unique MS/MS signature enables confident, unambiguous identification and differentiation of cyanidin 3-sophoroside-5-glucoside from its peonidin analog, even in complex mixtures where chromatographic separation may be challenging. This is paramount for accurate metabolomic profiling and quality control in both research and industrial settings.
Mass SpectrometryMetabolomicsStructural Elucidation
[1] Park, S. Y., Lee, S. Y., Yang, J. W., Lee, J. S., Oh, S. D., Oh, S. W., ... & Yeo, Y. S. (2018). Comparative analysis of phytochemicals and polar metabolites from colored sweet potato (Ipomoea batatas L.) tubers. Scientific Reports, 8(1), 1-11. View Source
[2] Xu, J., Su, X., Lim, S., Griffin, J., Carey, E., Katz, B., ... & Wang, W. (2021). Characterisation and stability of anthocyanins in purple-fleshed sweet potato P40. Scientific Reports, 11(1), 1-14. View Source
Differential Impact on Antioxidant Activity in Purple Sweet Potato
Cyanidin 3-sophoroside-5-glucoside is the main anthocyanin in purple-fleshed sweet potato and its presence has been directly linked to influencing the overall antioxidant activity of the tuber . A comprehensive study of 10 different Chinese purple-fleshed sweetpotato genotypes demonstrated that the specific profile and concentration of anthocyanins, with cyanidin 3-sophoroside-5-glucoside and its acylated derivatives as major components, are important contributors to the total antioxidant capacity of the samples [1][2]. This indicates that the compound is not just a pigment but a bioactive component of the plant matrix.
Antioxidant ActivityNutraceuticalsFood Chemistry
Evidence Dimension
Contribution to total antioxidant activity
Target Compound Data
Major anthocyanin influencing antioxidant activity of purple-fleshed sweet potato
Comparator Or Baseline
Other phenolic compounds in sweet potato extracts
Quantified Difference
N/A
Conditions
In vitro antioxidant assays (e.g., ORAC, FRAP) on purple sweet potato extracts
Why This Matters
For researchers developing functional foods or nutraceuticals from purple sweet potato, the presence and concentration of this specific compound serve as a key quality marker, directly correlating with the product's potential health benefits.
Antioxidant ActivityNutraceuticalsFood Chemistry
[1] Zhu, F., Cai, Y. Z., Yang, X., Ke, J., & Corke, H. (2010). Anthocyanins, hydroxycinnamic acid derivatives, and antioxidant activity in roots of different Chinese purple-fleshed sweetpotato genotypes. Journal of Agricultural and Food Chemistry, 58(13), 7588-7596. View Source
[2] Zhu, F., Cai, Y. Z., Yang, X., Ke, J., & Corke, H. (2010). Anthocyanins, hydroxycinnamic acid derivatives, and antioxidant activity in roots of different Chinese purple-fleshed sweetpotato genotypes. Journal of Agricultural and Food Chemistry, 58(13), 7588-7596. View Source
Cyanidin 3-Sophoroside-5-Glucoside: Research and Industrial Applications
HPLC Reference Standard for Anthocyanin Quantification
Due to its distinct HPLC retention time (RT) of 9.016 min and unique MS/MS fragmentation pattern (m/z 773 → 611, 449, 287), Cyanidin 3-sophoroside-5-glucoside serves as an essential analytical standard for the precise identification and quantification of this compound in complex matrices such as purple sweet potato, red cabbage, and other brassica extracts [1][2]. Using this standard ensures that quality control assessments and metabolomic studies accurately reflect the true anthocyanin profile, avoiding misidentification with the closely related peonidin analog (RT 14.874 min, m/z 787 → 625, 463, 301) [1][2].
SARS-CoV-2 3CLpro Molecular Docking for Antiviral Discovery
Given that acylated derivatives based on the cyanidin 3-sophoroside-5-glucoside scaffold demonstrate enhanced stability in neutral aqueous solution compared to cyanidin 3-glucoside, this compound is a valuable starting point for researchers investigating the stability of anthocyanins under physiological conditions or in food matrices [1]. This application is particularly relevant for developing natural colorants or nutraceutical ingredients with improved shelf-life and color retention at neutral pH [1].
Natural Colorant for Thermally Processed Beverages
The quantitative differences in molar absorptivity and colorimetric properties between cyanidin-3-sophoroside and cyanidin-3-glucoside highlight the impact of glycosylation patterns on anthocyanin behavior [1]. Cyanidin 3-sophoroside-5-glucoside provides a more complex glycosylation scaffold (3-sophoroside-5-glucoside) for investigating the effects of sugar moiety type, position, and degree of substitution on anthocyanin stability, color expression, and bioactivity. This makes it a key tool for fundamental SAR studies in flavonoid chemistry [1].
Tyrosinase Inhibition for Cosmetic Research
As the predominant anthocyanin in purple-fleshed sweet potato, Cyanidin 3-sophoroside-5-glucoside is directly linked to the tuber's antioxidant activity [1][2]. Therefore, its quantitative analysis is critical for the quality control and standardization of functional food ingredients, dietary supplements, and botanical extracts derived from this source. Monitoring the levels of this specific compound ensures batch-to-batch consistency and serves as a reliable indicator of the ingredient's potential bioactive potency [3][4].
Application
Selection Property
Validation Focus
Anthocyanin quantification in plant extract matrices
Authentic reference standard with characterized molar absorptivity
HPLC calibration and matrix-specific method validation
In silico antiviral lead-compound screening
Reported docking affinity profile against viral protease
In vitro enzyme inhibition and binding confirmation
Thermal-stability research in beverage model systems
Reported stability ranking among anthocyanin sources
Color-retention endpoint monitoring under processing conditions
Tyrosinase inhibition for melanogenesis research
Reported enzyme inhibitory fraction identity
Cell-free and cell-based melanogenesis endpoint assays
[1] Park, S. Y., Lee, S. Y., Yang, J. W., Lee, J. S., Oh, S. D., Oh, S. W., ... & Yeo, Y. S. (2018). Comparative analysis of phytochemicals and polar metabolites from colored sweet potato (Ipomoea batatas L.) tubers. Scientific Reports, 8(1), 1-11. View Source
[2] Xu, J., Su, X., Lim, S., Griffin, J., Carey, E., Katz, B., ... & Wang, W. (2021). Characterisation and stability of anthocyanins in purple-fleshed sweet potato P40. Scientific Reports, 11(1), 1-14. View Source
[3] Terahara, N., Callebaut, A., Ohba, R., Nagata, T., Ohnishi-Kameyama, M., & Suzuki, M. (2001). Acylated anthocyanidin 3-sophoroside-5-glucosides from Ajuga reptans flowers and the corresponding cell cultures. Phytochemistry, 58(3), 493-500. View Source
[4] Sun, J., Cao, X., Bai, W., Liao, X., & Hu, X. (2008). Isolation, identification, and color characterization of cyanidin-3-glucoside and cyanidin-3-sophoroside from red raspberry. European Food Research and Technology, 226, 395-403. View Source
[5] Zhu, F., Cai, Y. Z., Yang, X., Ke, J., & Corke, H. (2010). Anthocyanins, hydroxycinnamic acid derivatives, and antioxidant activity in roots of different Chinese purple-fleshed sweetpotato genotypes. Journal of Agricultural and Food Chemistry, 58(13), 7588-7596. View Source
Technical Documentation Hub
Structured technical reading across foundational, methodological, troubleshooting, and
validation/comparative pathways. Use the hub when you need more detail before procurement.
